Cas no 916493-82-8 (PROTAC BET-binding moiety 2)

• Product Name: PROTAC BET-binding moiety 2
• CAS No: 916493-82-8
• Molecular Formula: C₂₀H₁₇ClN₄O₄S
• Molecular Weight: 444.891381978989
• CID: 4739802

PROTAC BET-binding moiety 2 Properties

Names and Identifiers

• PROTAC BET-binding moiety 2
• LZXZWZXAVDJSIL-ZDUSSCGKSA-N
• (S)-4-(4-chlorophenyl)-6-methoxycarbonylmethyl-3,9-dimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-2-carboxylic acid
• (S)-4-(4-chlorophenyl)-6-(2-methoxy-2-oxoethyl)-3,9-dimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-2-carboxylic acid
• 6-Methyl (6S)-2-carboxy-4-(4-chlorophenyl)-3,9-dimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepine-6-acetate (ACI)

• InChIKey： LZXZWZXAVDJSIL-ZDUSSCGKSA-N
• Inchi： 1S/C20H17ClN4O4S/c1-9-15-16(11-4-6-12(21)7-5-11)22-13(8-14(26)29-3)18-24-23-10(2)25(18)19(15)30-17(9)20(27)28/h4-7,13H,8H2,1-3H3,(H,27,28)/t13-/m0/s1
• SMILES： CC1=C(C(=O)O)SC2N3C(C)=NN=C3[C@@H](N=C(C1=2)C1C=CC(Cl)=CC=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Heavy Atom Count: 30
• Complexity: 717
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienodiazepines